Cas no 1934940-61-0 (2,4-dichlorothiophene-3-carboxylic acid)

2,4-dichlorothiophene-3-carboxylic acid structure

1934940-61-0 structure

Product Name:2,4-dichlorothiophene-3-carboxylic acid

CAS No:1934940-61-0

MF:C₅H₂Cl₂O₂S

MW:197.039178371429

CID:4630286

PubChem ID:57173258

Update Time:2024-03-01

2,4-dichlorothiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2,4-dichlorothiophene-3-carboxylic acid
- Inchi： 1S/C5H2Cl2O2S/c6-2-1-10-4(7)3(2)5(8)9/h1H,(H,8,9)
- InChI Key： XTOUOEZOPXVPSF-UHFFFAOYSA-N
- SMILES： C1(Cl)SC=C(Cl)C=1C(O)=O

Computed Properties

Exact Mass: 195.9152559g/mol
Monoisotopic Mass: 195.9152559g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 65.5Å²

2,4-dichlorothiophene-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM463124-1g	2,4-dichlorothiophene-3-carboxylic acid	1934940-61-0	95%+	1g	$1598	2023-02-02
Enamine	EN300-154030-0.05g	2,4-dichlorothiophene-3-carboxylic acid	1934940-61-0	95%	0.05g	$312.0	2023-06-05
Enamine	EN300-154030-0.1g	2,4-dichlorothiophene-3-carboxylic acid	1934940-61-0	95%	0.1g	$466.0	2023-06-05
Enamine	EN300-154030-0.25g	2,4-dichlorothiophene-3-carboxylic acid	1934940-61-0	95%	0.25g	$666.0	2023-06-05
Enamine	EN300-154030-0.5g	2,4-dichlorothiophene-3-carboxylic acid	1934940-61-0	95%	0.5g	$1046.0	2023-06-05
Enamine	EN300-154030-1.0g	2,4-dichlorothiophene-3-carboxylic acid	1934940-61-0	95%	1g	$1343.0	2023-06-05
Enamine	EN300-154030-2.5g	2,4-dichlorothiophene-3-carboxylic acid	1934940-61-0	95%	2.5g	$2631.0	2023-06-05
Enamine	EN300-154030-5.0g	2,4-dichlorothiophene-3-carboxylic acid	1934940-61-0	95%	5g	$3894.0	2023-06-05
Enamine	EN300-154030-10.0g	2,4-dichlorothiophene-3-carboxylic acid	1934940-61-0	95%	10g	$5774.0	2023-06-05
Enamine	EN300-154030-50mg	2,4-dichlorothiophene-3-carboxylic acid	1934940-61-0	95.0%	50mg	$312.0	2023-09-26

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1. Embedding heteroatoms: an effective approach to create porphyrin-based functional materials

Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
2. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
3. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
4. Evolution of cellulose into flexible conductive green electronics: a smart strategy to fabricate sustainable electrodes for supercapacitors

Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
5. Fate of nitrogen-15 in the subsequent growing season of greenhouse tomato plants (Lycopersicon esculentum Mill) as influenced by alternate partial root-zone irrigation

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